5-Methylthio-1,3,4-oxadiazol-2-carbonyl chloride

• CAS No.: 62373-33-5
• Molecular Formula: C4H3ClN2O2S
• Molecular Weight: 178.60 g/mol
• IUPAC Name: 5-methylsulfanyl-1,3,4-oxadiazole-2-carbonyl chloride
• InChI: InChI=1S/C4H3ClN2O2S/c1-10-4-7-6-3(9-4)2(5)8/h1H3
• InChI Key: FOEUYFYBTGIVID-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(O1)C(=O)Cl

Description

5-Methylthio-1,3,4-oxadiazol-2-carbonyl chloride is a useful research compound. Its molecular formula is C4H3ClN2O2S and its molecular weight is 178.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of oxalyl chloride (2.57 ml., 0.03 mole) in benzene (15 ml.) was added dropwise to a refluxing suspension of potassium 5-methylthio-1,3,4-oxadiazole-5-carboxylate (3.96 g., 0.02 mole) in benzene (50 ml.). After the addition, the mixture was stirred at reflux for one hour. Filtration and evaporation left the acid chloride; distillation gave 1.86 g. (52%); B.P. 65°-69° C. at 0.05 mm. of mercury.